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Introduction
Fluorescently labeled antibodies are critical tools in a wide array of biological research and

diagnostic applications, including flow cytometry, fluorescence microscopy, and immunoassays.

[1] The choice of fluorophore and the labeling strategy are paramount for achieving high

sensitivity and specificity. BDP FL-PEG4-TCO is a high-performance fluorescent probe

composed of a bright and photostable BODIPY™ FL (BDP FL) fluorophore, a hydrophilic

tetraethylene glycol (PEG4) spacer, and a reactive trans-cyclooctene (TCO) group.[2]

This molecule facilitates a two-step antibody labeling strategy based on the highly efficient and

bioorthogonal inverse-electron-demand Diels-Alder (iEDDA) cycloaddition reaction between the

TCO group and a tetrazine (Tz) moiety.[2][3] This "click chemistry" reaction is exceptionally fast

and specific, proceeding under physiological conditions without the need for a catalyst, making

it ideal for labeling biomolecules.[3] The hydrophilic PEG4 linker enhances the water solubility

of the labeled antibody and minimizes steric hindrance, which can help to preserve antibody

function and reduce non-specific binding.[2][4][5]

This application note provides a detailed protocol for the labeling of antibodies using BDP FL-
PEG4-TCO, beginning with the necessary initial step of modifying the antibody with a tetrazine

group.
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Signaling Pathway and Mechanism of Action
The core of this labeling protocol is the bioorthogonal iEDDA reaction. First, the antibody of

interest is functionalized with a tetrazine group. Subsequently, the BDP FL-PEG4-TCO is

introduced, and its TCO group rapidly and specifically "clicks" with the tetrazine on the

antibody, forming a stable covalent bond and rendering the antibody fluorescent.[2]
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Step 1: Antibody Modification

Step 2: Bioorthogonal Labeling
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Preparation

Antibody Modification

Labeling Reagent Preparation

Bioorthogonal Labeling

Analysis & Storage

Prepare Antibody
(1-10 mg/mL in amine-free buffer, pH 8.0-8.5)

Incubate Antibody with
Tetrazine-NHS
(30-90 min, RT)

Prepare Tetrazine-NHS
(10 mM in DMSO)

Purify Tetrazine-Antibody
(Size-Exclusion Chromatography)

Incubate Tetrazine-Antibody
with BDP FL-PEG4-TCO

(1-2 hours, RT)

Prepare BDP FL-PEG4-TCO
(1-10 mM in DMSO)

Purify Labeled Antibody
(Size-Exclusion Chromatography)

Characterize
(Calculate DOL)

Store Labeled Antibody
(4°C or -20°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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